Cas no 1269294-21-4 (1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a 3-chlorophenyl group at the 1-position and a thiophen-2-yl group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chlorophenyl and thiophene moieties enhances its potential for further functionalization, enabling applications in drug discovery and material science. Its well-defined molecular architecture ensures consistent reactivity, facilitating its use in cross-coupling reactions and as a scaffold for bioactive molecule development. The compound is typically characterized by high purity and stability under standard laboratory conditions.
1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole structure
1269294-21-4 structure
Product Name:1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole
CAS No:1269294-21-4
MF:C13H9ClN2S
MW:260.741960287094
CID:1089303
PubChem ID:56956094
Update Time:2025-06-07

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole
    • 1-(3-chlorophenyl)-5-thiophen-2-ylpyrazole
    • 1269294-21-4
    • AKOS022172722
    • DTXSID30719017
    • Inchi： 1S/C13H9ClN2S/c14-10-3-1-4-11(9-10)16-12(6-7-15-16)13-5-2-8-17-13/h1-9H
    • InChI Key： GIPIFUSQEVHSQM-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)N1C(=CC=N1)C1=CC=CS1

Computed Properties

  • Exact Mass: 260.0174972g/mol
  • Monoisotopic Mass: 260.0174972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.1Ų

1-(3-Chlorophenyl)-5-(thiophen-2-yl)-1H-pyrazole Pricemore >>

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